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Compound of Interest

Compound Name: GSK2188931B

Cat. No.: B1191767 Get Quote

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of

stock solutions is a critical first step in ensuring the reliability and reproducibility of experimental

results. This document provides a detailed protocol for the preparation of stock solutions of

GSK2188931B, a potent inhibitor of soluble epoxide hydrolase (sEH). Adherence to this

protocol will help in achieving consistent concentrations for in vitro and in vivo studies.

Physicochemical and Storage Information
A summary of the key properties of GSK2188931B is presented in the table below. This

information is essential for accurate calculations and proper handling of the compound.

Property Value Source

Molecular Formula C₁₉H₂₂BrF₃N₆O₂

Molecular Weight 503.32 g/mol

Description
Potent soluble epoxide

hydrolase (sEH) inhibitor.

Recommended Solvent Dimethyl Sulfoxide (DMSO) General laboratory practice

Short-term Storage 0 - 4 °C (days to weeks)

Long-term Storage -20 °C (months to years)
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Experimental Protocol: Preparation of a 10 mM
GSK2188931B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GSK2188931B in

Dimethyl Sulfoxide (DMSO). It is recommended to handle GSK2188931B and DMSO in a fume

hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses.

Materials:

GSK2188931B powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of GSK2188931B powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Tare a clean, dry microcentrifuge tube or vial on an analytical balance. Carefully

weigh out the desired amount of GSK2188931B powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 5.03 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

GSK2188931B powder. To continue the example, add 1 mL of DMSO.

Dissolution: Cap the vial securely and vortex the solution until the GSK2188931B powder is

completely dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to

aid dissolution if necessary, but observe the solution for any signs of degradation.
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Storage: Once dissolved, the stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Calculation for Preparing a 10 mM Stock Solution:

To calculate the mass of GSK2188931B required to make a 10 mM stock solution, use the

following formula:

Mass (g) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )

Molarity: 10 mM = 0.010 mol/L

Volume: 1 mL = 0.001 L

Molecular Weight: 503.32 g/mol

Mass (g) = 0.010 mol/L * 0.001 L * 503.32 g/mol = 0.0050332 g = 5.03 mg

Experimental Workflow
The following diagram illustrates the step-by-step workflow for the preparation of the

GSK2188931B stock solution.
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Caption: Workflow for preparing a 10 mM GSK2188931B stock solution.

Soluble Epoxide Hydrolase (sEH) Signaling Pathway
GSK2188931B functions by inhibiting the soluble epoxide hydrolase (sEH) enzyme. This

enzyme is a key player in the metabolism of anti-inflammatory lipid signaling molecules. The

diagram below depicts the simplified signaling pathway affected by GSK2188931B.
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Caption: Inhibition of the sEH pathway by GSK2188931B.

To cite this document: BenchChem. [Preparing Stock Solutions of GSK2188931B for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191767#preparing-gsk2188931b-stock-solutions-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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